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Compound of Interest |

2,2,3,3,4,4,5,5-Octafluoropentyl!
Compound Name:

acrylate
CAS No.: 376-84-1
Cat. No.: B1294392

Get Quote

Density, an intrinsic physical property defined as mass per unit volume, is a fundamental
parameter in chemical and material science. For a monomer like 2,2,3,3,4,4,5,5-
Octafluoropentyl acrylate (OFPA), an accurate understanding of its density is crucial for
several reasons:

» Quality Control: A deviation from the expected density can indicate the presence of impurities
or degradation of the material, serving as a critical quality control checkpoint.

» Polymerization Reactions: In polymerization processes, the molar quantities of reactants are
paramount. Density allows for the precise calculation of mass from a measured volume,
ensuring stoichiometric accuracy in reaction mixtures.

o Formulation and Coating Applications: In the development of coatings, adhesives, and other
formulations, density governs the volume-to-weight relationships, impacting final product
thickness, coverage, and performance characteristics. The unique properties imparted by its
fluorine content, such as hydrophobicity and low surface energy, make OFPA a valuable
component in specialty polymers.[1]
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o Computational Modeling: Accurate density values are essential for the validation of
molecular dynamics simulations and other computational models that predict polymer
behavior and material properties.

Core Properties of 2,2,3,3,4,4,5,5-Octafluoropentyl
Acrylate

2,2,3,3,4,4,5,5-Octafluoropentyl acrylate is a fluorinated acrylate monomer valued for its
ability to polymerize into materials with high thermal stability, chemical resistance, and low
surface energy.[1]

Property Value Source(s)
Density 1.488 g/mL at 25 °C [2][3]

CAS Number 376-84-1 [2][3]
Molecular Formula CsHeFsO2 [2][4]
Molecular Weight 286.12 g/mol [3114]
Appearance Colorless Liquid [1][2]
Refractive Index n20/D 1.349 [2][3]
Boiling Point 69-70 °C at 21 Torr [2]

Flash Point 71°C/159.8 °F [5]

1H,1H,5H-Octafluoropentyl
Synonyms [1][3]
acrylate, OFPA

Experimental Determination of Density

The determination of a liquid's density requires high precision. Two authoritative methods are
presented here: the classical gravimetric approach using a pycnometer and the modern
instrumental technique of an oscillating U-tube densitometer.

Method A: Density Determination by Pychometer
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The pycnometer, or specific gravity bottle, is a glass flask with a precisely defined volume.[6]
This method is highly accurate and relies on the gravimetric measurement of the mass of the
liquid contained within this known volume.[7]

The core principle is the direct application of the density formula (p = m/V). By using a
calibrated vessel (the pycnometer), the volume (V) is a known constant. The experiment,
therefore, becomes a task of accurately determining the mass (m) of the subject liquid. To
achieve precision, the mass of the empty pycnometer is subtracted from the mass of the filled
pycnometer. A calibration step with a reference liquid of well-known density (e.g., deionized
water) is crucial to determine the exact volume of the pycnometer at the target temperature.[6]

o Preparation and Cleaning: Thoroughly clean a pycnometer (e.g., 10 mL or 25 mL) with a
suitable solvent and dry it completely. An immaculate surface is essential for accurate
weighing and to prevent contamination.

o Mass of Empty Pycnometer (mo): Weigh the clean, dry pycnometer with its stopper on an
analytical balance with a precision of at least 0.1 mg. Record this mass as mo.

 Calibration with Deionized Water (Determining Volume):
o Fill the pycnometer with deionized water, ensuring no air bubbles are present.
o Insert the stopper, allowing excess water to exit through the capillary.

o Place the filled pycnometer in a thermostatic bath set to 25.0 °C. Allow it to equilibrate for
at least 20 minutes.

o Once equilibrated, carefully dry the exterior of the pycnometer and weigh it. Record this
mass as ma.

o Calculate the mass of the water (m_water = m1 - mo).

o Determine the precise volume of the pycnometer (V) using the known density of water at
25.0 °C (p_water = 0.99704 g/cm?): V = m_water / p_water.

e Measurement of 2,2,3,3,4,4,5,5-Octafluoropentyl Acrylate:
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[e]

Empty and thoroughly dry the calibrated pycnometer.

o

Fill the pycnometer with the OFPA sample, again ensuring no air bubbles are trapped.

[¢]

Equilibrate the filled pycnometer in the thermostatic bath at 25.0 °C for 20 minutes.

[¢]

Carefully dry the exterior and weigh the filled pycnometer. Record this mass as ma.
o Calculation of Density:
o Calculate the mass of the OFPA sample (m_OFPA = mz - mo).

o Calculate the density of OFPA (p_OFPA) using the calibrated volume: p_ OFPA = m_OFPA
/ V.
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Preparation

Clean & Dry Pycnometer

:

Weigh Empty Pycnometer (mo)

Calibration (Volume Ditermination)

Fill with DI Water

:

Equilibrate at 25 °C

:

Weigh Filled Pycnometer (ma1)

:

Calculate Volume (V)

Sample M&asurement

Fill with OFPA

:

Equilibrate at 25 °C

:

Weigh Filled Pycnometer (m2)

Calculation

Calculate OFPA Mass
(m_OFPA = m2 - mo)

A

Calculate Density
(p =m_OFPA/V)
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Instrument Setup

Set Temperature to 25 °C

l

Perform 2-Point Calibration
(Air & Water)

Meas%ement

Prepare Bubble-Free
OFPA Sample

'

Inject Sample into Cell

'

Allow Reading to Stabilize

:

Record Density Value

Post-Meisurement

Clean Cell with Solvents

:

Dry Cell with Air/N2

Click to download full resolution via product page

Caption: Workflow for density measurement via oscillating U-tube.
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Safety and Handling Considerations

As a chemical used in research and development, proper handling of 2,2,3,3,4,4,5,5-
Octafluoropentyl acrylate is mandatory.

e Hazard Identification: The compound is known to cause skin and serious eye irritation. [4][8]It
may also cause respiratory irritation and is toxic to aquatic life with long-lasting effects. [2][8]*
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. [8][9] * Skin
Protection: Handle with impervious gloves and wear protective clothing to prevent skin
contact. [8][9] * Respiratory Protection: Use only in a well-ventilated area or under a
chemical fume hood. If exposure limits may be exceeded, a full-face respirator with an
appropriate filter is recommended. [8][9]* Handling and Storage:

o Avoid contact with skin, eyes, and clothing. [5][10] * Keep away from heat, sparks, and
open flames, as the material is combustible. [5][10] * Store in a cool, dry, and well-
ventilated place in a tightly closed container. [2][10]Recommended storage temperature is
2-8°C. [3]

Conclusion

The density of 2,2,3,3,4,4,5,5-Octafluoropentyl acrylate at 25 °C is a well-established value
of 1.488 g/mL. [2][3]This parameter is not merely a physical constant but a critical piece of data
for ensuring quality, precision, and reproducibility in research and manufacturing. The accurate
determination of this value, through validated methods such as pycnometry or oscillating U-
tube densitometry, is a fundamental requirement for any professional working with this
specialized fluoromonomer. Adherence to rigorous experimental protocols and safety
guidelines is essential for achieving reliable results and ensuring laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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